3-ethyloxolane-3-carboxylic acid
Overview
Description
3-Ethyloxolane-3-carboxylic acid (EOCA) is an aliphatic acid isolated from a variety of plants, including soybeans, wheat, and rice. It is a highly hydrophilic compound with a low molecular weight and a wide range of applications in the food, pharmaceutical, and cosmetic industries. EOCA has been studied extensively for its potential to act as an antioxidant, anti-inflammatory, and anticancer agent. In addition, it has been investigated for its ability to modulate the activity of various enzymes and receptors, as well as its potential to protect cells against oxidative stress.
Scientific Research Applications
3-ethyloxolane-3-carboxylic acid has a wide range of applications in scientific research. It has been studied extensively for its potential to act as an antioxidant, anti-inflammatory, and anticancer agent. In addition, it has been investigated for its ability to modulate the activity of various enzymes and receptors, as well as its potential to protect cells against oxidative stress.
Mechanism of Action
The exact mechanism of action of 3-ethyloxolane-3-carboxylic acid is not yet fully understood. However, it is believed to act as an antioxidant by scavenging reactive oxygen species, such as superoxide and hydroxyl radicals. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of inflammatory mediators, such as cyclooxygenase and lipoxygenase. Furthermore, it has been suggested that this compound may possess anticancer activity by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
This compound has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the growth of a variety of cancer cell lines, including breast, prostate, and colorectal cancer cells. In addition, it has been shown to possess anti-inflammatory and antioxidant properties. Furthermore, it has been shown to modulate the activity of various enzymes and receptors, including cyclooxygenase, lipoxygenase, and the estrogen receptor.
Advantages and Limitations for Lab Experiments
3-ethyloxolane-3-carboxylic acid has several advantages and limitations for use in laboratory experiments. One advantage is its low molecular weight, which makes it easy to handle and store. In addition, it is highly soluble in water, which makes it easy to use in aqueous solutions. Furthermore, it is relatively inexpensive and widely available.
On the other hand, there are several limitations to the use of this compound in laboratory experiments. It is prone to degradation in the presence of light, heat, and oxygen, which can affect its stability and activity. In addition, it can interact with other compounds, resulting in undesired side reactions.
Future Directions
The future of 3-ethyloxolane-3-carboxylic acid research is promising. There is still much to be learned about its mechanism of action, as well as its potential applications in the food, pharmaceutical, and cosmetic industries. In addition, further research is needed to explore its potential to act as an antioxidant, anti-inflammatory, and anticancer agent. Furthermore, studies should be conducted to investigate its ability to modulate the activity of various enzymes and receptors, as well as its potential to protect cells against oxidative stress. Finally, further research should be conducted to explore its potential to be used as a dietary supplement or food additive.
Synthesis Methods
3-ethyloxolane-3-carboxylic acid can be synthesized from a variety of starting materials, including ethyl glyoxylate, ethyl acetate, and ethyl formate. The most common route of synthesis involves the reaction of ethyl glyoxylate with acetic anhydride in the presence of a base catalyst, such as sodium acetate, to form a mixture of this compound and acetic acid. The acetic acid can then be removed by distillation and the this compound can be isolated in pure form.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethyloxolane-3-carboxylic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl acetoacetate", "Benzaldehyde", "Sodium ethoxide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Chloroacetic acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Condensation of ethyl acetoacetate and benzaldehyde in the presence of sodium ethoxide to form 3-phenyl-3-ethyloxolane-2,4-dione", "Step 2: Reduction of 3-phenyl-3-ethyloxolane-2,4-dione with sodium borohydride to form 3-phenyl-3-ethyloxolane-2,4-diol", "Step 3: Protection of the hydroxyl group in 3-phenyl-3-ethyloxolane-2,4-diol with chloroacetic acid to form 3-phenyl-3-ethyloxolane-2,4-diol-2-chloroacetate", "Step 4: Hydrolysis of 3-phenyl-3-ethyloxolane-2,4-diol-2-chloroacetate with sodium hydroxide to form 3-phenyl-3-ethyloxolane-2,4-diol-2-acetic acid", "Step 5: Decarboxylation of 3-phenyl-3-ethyloxolane-2,4-diol-2-acetic acid with hydrochloric acid to form 3-phenyl-3-ethyloxolane-3-carboxylic acid", "Step 6: Neutralization of the reaction mixture with sodium bicarbonate and extraction of the product with ethyl acetate", "Step 7: Purification of the product by recrystallization from ethanol and drying under vacuum" ] } | |
CAS RN |
1158760-27-0 |
Molecular Formula |
C7H12O3 |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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